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Compound of Interest

Compound Name: Liangshanin A

Cat. No.: B1180469 Get Quote

Liangshanin A: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Liangshanin A is a naturally occurring diterpenoid that has been isolated from plants of the

Isodon genus. This document provides a concise overview of its chemical structure and

properties. However, a comprehensive in-depth technical guide, including detailed

experimental protocols, extensive quantitative data, and specific biological activities with

associated signaling pathways, cannot be fully compiled at this time due to the limited

availability of public information. Extensive searches of scientific literature and chemical

databases did not yield the original isolation paper or subsequent detailed studies on this

specific compound.

Chemical Structure and Properties
Liangshanin A possesses a complex polycyclic structure characteristic of diterpenoids. Its

systematic IUPAC name is (4aS,6R,6aR,9S,11aS,11bR,12R)-6,12-dihydroxy-4,4,11b-trimethyl-

8-methylene-4,4a,5,6,9,10,11,11a-octahydro-6a,9-methanocyclohepta[a]naphthalene-

3,7(8H,11bH)-dione.

Table 1: Chemical and Physical Properties of Liangshanin A
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Property Value Source

Molecular Formula C₂₀H₂₆O₄ [1][2]

Molecular Weight 330.42 g/mol [1][2]

CAS Number 122717-54-8 [1]
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Experimental Data (Limited Availability)
Detailed experimental protocols for the isolation of Liangshanin A from its natural source,

Isodon liangshanicus, are not readily available in the public domain. Similarly, specific

quantitative spectral data, such as ¹H NMR, ¹³C NMR, mass spectrometry, and IR

spectroscopy, which are crucial for full structural elucidation and characterization, could not be

located in the searched scientific literature.

Biological Activity and Signaling Pathways
(Information Not Available)
Despite extensive searches, no specific studies detailing the biological activities of

Liangshanin A, including its cytotoxic effects on cancer cell lines or its mechanism of action,

were found. Consequently, there is no information available regarding any signaling pathways

that may be modulated by this compound.

Conclusion
Liangshanin A is a defined chemical entity with a known structure. However, the lack of

accessible primary literature detailing its isolation, characterization, and biological evaluation

severely limits the creation of a comprehensive technical guide. Further research and

publication of data on Liangshanin A are necessary to understand its full potential in the fields

of natural product chemistry and drug development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17003905/
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003022770-2/diterpenoids-isodon-species-yunnan-province-kun-hu-jia-meng-dai-han-dong-sun-pema-tenzin-puno
https://pubmed.ncbi.nlm.nih.gov/17003905/
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003022770-2/diterpenoids-isodon-species-yunnan-province-kun-hu-jia-meng-dai-han-dong-sun-pema-tenzin-puno
https://pubmed.ncbi.nlm.nih.gov/17003905/
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003022770-2/diterpenoids-isodon-species-yunnan-province-kun-hu-jia-meng-dai-han-dong-sun-pema-tenzin-puno
https://www.benchchem.com/product/b1180469?utm_src=pdf-body
https://www.benchchem.com/product/b1180469?utm_src=pdf-body
https://www.benchchem.com/product/b1180469?utm_src=pdf-body
https://www.benchchem.com/product/b1180469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Future Outlook
To fully assess the potential of Liangshanin A, future research should focus on:

Re-isolation and Full Spectroscopic Characterization: A detailed protocol for the isolation of

Liangshanin A from Isodon liangshanicus should be published, accompanied by

comprehensive 1D and 2D NMR data, high-resolution mass spectrometry, and other relevant

spectroscopic analyses.

Investigation of Biological Activity: Screening of Liangshanin A against various cancer cell

lines and other biological targets is essential to uncover any potential therapeutic properties.

Mechanism of Action Studies: Should biological activity be identified, subsequent studies

should focus on elucidating the underlying mechanism of action, including the identification

of molecular targets and modulated signaling pathways.

Without such fundamental data, Liangshanin A remains an obscure natural product with

unknown potential. The scientific community would greatly benefit from the publication of

research that sheds light on these critical aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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